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Compound of Interest

1,3-Bis(4-
Compound Name:
hydroxybutyl)tetramethyldisiloxane

cat. No.: B1333160

CAS Number: 5931-17-9

This technical guide provides a comprehensive overview of 1,3-Bis(4-
hydroxybutyl)tetramethyldisiloxane, a versatile organosiloxane compound. Tailored for
researchers, scientists, and drug development professionals, this document details its chemical
and physical properties, a representative synthesis protocol, its diverse applications, and
essential safety information.

Core Chemical and Physical Properties

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is a colorless to pale yellow, clear liquid with a
mild odor. Its unique structure, featuring a flexible siloxane backbone and terminal hydroxyl
groups, imparts desirable properties such as thermal stability, chemical resistance, and good
compatibility with various organic materials.[1][2] These characteristics make it a valuable
component in the formulation of advanced materials.

Table 1: Physical and Chemical Properties of 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane
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Property Value Reference(s)
CAS Number 5931-17-9 [1]
Molecular Formula C12H3003Si2 [1]
Molecular Weight 278.54 g/mol [1]
Colorless to straw-colored
Appearance o [1][3]
clear liquid
Density 0.93 - 0.94 g/mL at 25°C [1][3]
N ) 148 - 150 °C at 2 mmHg; 185
Boiling Point [11[4]

°C at 5 mmHg

Refractive Index

1.450 - 1.4526 at 20-25°C

[11(31[4]

Flash Point 110 °C [3114]
Purit = 92%, = 95%, = 96%, >96.0% A6
uri
Y (GC), 97% by GC
Solubility Slightly soluble in water [8]
5,5,7,7-TETRAMETHYL-6-
Synonyms OXA-5,7-DISILAUNDECAN- [8]

1,11-DIOL

Synthesis and Experimental Protocols

The primary method for synthesizing 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane is

through the hydrosilylation of an unsaturated alcohol, typically 4-buten-1-ol, with 1,1,3,3-

tetramethyldisiloxane. This reaction is catalyzed by a platinum-based catalyst, with Karstedt's

catalyst being a common choice due to its high activity and selectivity.[9][10]

Representative Synthesis Protocol

Disclaimer: The following is a generalized, representative protocol for the synthesis of 1,3-

Bis(4-hydroxybutyl)tetramethyldisiloxane via hydrosilylation. It is based on established

chemical principles for this type of reaction. Researchers should adapt and optimize the

conditions based on their specific laboratory setup and safety protocols.
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Materials:

4-buten-1-ol

e 1,1,3,3-tetramethyldisiloxane

o Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution in
xylene)

o Toluene (anhydrous)

» Activated carbon

e Inert gas (e.g., Argon or Nitrogen)
Equipment:

e Three-necked round-bottom flask
» Reflux condenser

e Dropping funnel

o Magnetic stirrer with heating mantle
e Thermometer

e Inert gas supply

 Distillation apparatus

Procedure:

o Reaction Setup: A three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, a magnetic stirrer, and a thermometer is assembled and dried thoroughly.
The system is then purged with an inert gas (Argon or Nitrogen) to ensure an anhydrous and
oxygen-free environment.
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Charging Reactants: 1,1,3,3-tetramethyldisiloxane and anhydrous toluene are charged into
the flask. A small amount of Karstedt's catalyst is added to the flask.

Addition of Alkene: 4-buten-1-ol is placed in the dropping funnel and added dropwise to the
stirred reaction mixture. The addition rate should be controlled to maintain a gentle reflux.

Reaction: After the addition is complete, the reaction mixture is heated to a temperature of
80-100°C and maintained for several hours with continuous stirring under an inert
atmosphere. The progress of the reaction can be monitored by techniques such as FT-IR
spectroscopy (disappearance of the Si-H band).

Purification: Upon completion of the reaction, the mixture is cooled to room temperature. A
small amount of activated carbon may be added to the mixture and stirred to remove the
catalyst. The mixture is then filtered. The solvent (toluene) is removed under reduced
pressure using a rotary evaporator. The crude product is then purified by vacuum distillation
to yield 1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane as a clear liquid.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1333160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

Dropwise Addition Heating and Reaction
of 4-buten-1-ol (80-100°C)

Charge Reactants:
- 1,1,33-Tetramethyldisiloxane

Purification:
- Catalyst Removal
- Solvent Evaporation
- Vacuum Distillation

Final Product
1,3-Bis(4-hydroxybuty)tetramethyldisiloxane

Reaction Setup
(Inert Atmosphere)

- Karstedts Catalyst

Polyurethane Coating Formulation

Diisocyanate

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane

Prepolymer Formation (Chain Extenden)

Chain Extension

Polyurethane

Dispersion in Water

Aqueous Polyurethane Dispersion

Coating Formulation
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Drug Delivery Nanoparticle Formulation

Other Monomers

1,3-Bis(4-hydroxybutyl)tetramethyldisiloxane (e.g., Lactide)

( Polymer Synthesis )4
Copolymer Therapeutic Agent

Dissolution in Organic Solvent

'

Emulsification in Aqueous Phase

'

( Solvent Evaporation )

Drug-Loaded Nanopatrticles

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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